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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613

An In-Depth Technical Guide to the Adsorption Isotherms of Disperse Orange 30 on Polyester

Introduction

Disperse Orange 30 is a monoazo disperse dye widely utilized in the textile industry for dyeing
hydrophobic fibers, particularly polyester. The efficiency and quality of the dyeing process are
fundamentally governed by the adsorption of the dye molecules from the dyebath onto the fiber
surface and subsequent diffusion into the polymer matrix. Understanding the adsorption
equilibrium is crucial for optimizing dyeing parameters, predicting dye uptake, and ensuring
reproducible and high-quality coloration. Adsorption isotherms provide a mathematical
description of this equilibrium relationship between the concentration of the dye in the dyebath
and the amount of dye adsorbed on the fiber at a constant temperature. This guide provides a
detailed overview of the adsorption isotherms of Disperse Orange 30 on polyester, including
experimental protocols, quantitative data, and thermodynamic considerations.

Adsorption Isotherm Models

The adsorption behavior of Disperse Orange 30 on polyester is typically analyzed using
several established isotherm models. The dyeing of polyester with disperse dyes is often
considered a process of solid solution formation, where the dye partitions itself between the
dyebath and the fiber.[1]

o Nernst Isotherm: This is the simplest isotherm and is often the most applicable to the
disperse dyeing of polyester. It assumes a linear relationship between the concentration of
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the dye in the fiber and the concentration in the dyebath at equilibrium. The equation is given
by:

o Cf=K*C_s

o where C_fis the concentration of the dye in the fiber at equilibrium (mg/g), C_s is the
concentration of the dye in the dyebath at equilibrium (mg/L), and K is the partition
coefficient.[1] Studies consistently show that the Nernst isotherm provides the best
correlation for the adsorption of Disperse Orange 30 on polyester.[1][2][3][4][5]

o Langmuir Isotherm: This model assumes that adsorption occurs at specific homogeneous
sites on the adsorbent surface, forming a monolayer. It is generally more applicable to
systems where chemisorption is dominant. The linearized form of the Langmuir equation is:

o C.s/Cf=(1/(KL*S f)+(C_s/SH

o where K_L is the Langmuir adsorption constant (L/mg) related to the energy of adsorption,
and S_fis the maximum amount of dye that can be adsorbed per unit weight of fiber

(mg/g).

o Freundlich Isotherm: This empirical model describes adsorption on heterogeneous surfaces
and is not restricted to monolayer formation. The linearized form of the Freundlich equation

is:
o log(C_f) =log(K_F) + (1/n) * log(C_s)

o where K_F is the Freundlich constant related to the adsorption capacity, and 'n' is a
constant related to the adsorption intensity.[1] In some cases, particularly in non-aqueous
media like supercritical carbon dioxide, the Freundlich model has been found to fit the

experimental data well.[6][7]

Experimental Protocols

The determination of adsorption isotherms for Disperse Orange 30 on polyester involves a
systematic experimental procedure to measure the equilibrium dye concentrations in both the
fiber and the dyebath at various temperatures.
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. Materials and Apparatus

Substrate: 100% polyester fabric. The fabric should be pre-treated (scoured) to remove any
impurities. A typical scouring process involves washing with a 2 g/L non-ionic surfactant
solution at 60-70°C for 30-80 minutes, followed by rinsing and drying.[1][3]

Dye: C.l. Disperse Orange 30 (commercial name, e.g., Dianix Classic Orange 30 SR), used
without further purification.[2][3]

Chemicals: Acetic acid to maintain the pH of the dyebath (typically around 4.5), a dispersing
agent, and sodium carbonate for scouring.[1][3][8]

Apparatus: A high-temperature dyeing machine (e.g., Flexi Dyer, Data colour Ahiba IR), a
spectrophotometer for measuring dye concentration, a water bath, and standard laboratory
glassware.[1][3][9]

. Experimental Procedure

Preparation of Stock Solution: A stock solution of Disperse Orange 30 is prepared by
dissolving a known amount of the dye in distilled water. A paste is often made with a
dispersing agent before adding water.[8]

Dyeing Process:

o A series of dye baths are prepared with varying initial concentrations of the dye (e.g., 10,
50, 100, 150, 200 mg of dye in 100 mL of water).[3]

o The pH of the dyebath is adjusted to 4.5 using acetic acid.[1][3]

o A known weight of the scoured polyester fabric is introduced into each dye bath. A high
material-to-liquor ratio, such as 1:10,000 or 100:1, is maintained to simulate an infinite
liquor ratio.[1][3]

o The dyeing machine is programmed to raise the temperature to the desired level (e.g.,
90°C, 100°C, 110°C, or 130°C).[1][2]
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o The dyeing is carried out for a sufficient time to ensure equilibrium is reached. This is
typically determined from kinetic studies and is often around 120 minutes or longer (up to
5 hours to be certain).[1][2]

e Measurement of Equilibrium Concentrations:

o After dyeing, the fabric samples are removed, washed (e.g., with cold acetone), and dried.

[1]

o The concentration of the residual dye in the dyebath (C_s) is measured using a
spectrophotometer at the dye's maximum absorbance wavelength (A\_max = 450 nm).[10]

o The amount of dye adsorbed by the fiber (C_f) is calculated by the difference between the
initial and final dye concentrations in the dyebath.

Data Presentation

The following tables summarize the quantitative data obtained from studies on the adsorption
of Disperse Orange 30 on polyester.

Table 1: Nernst Isotherm Partition Coefficients (K) and Thermodynamic Parameters at Different

Temperatures
. Standard Standard Standard
Partition o
Temperatur . Affinity (- Enthalpy Entropy
. Coefficient . . o Reference
e (°C) K) Ap°) (AH°) (AS°)
(kJ/mol) (kJ/mol) (J/mol-K)

90 1.88 1.62 -19.4 -59.5 [21[3]
100 1.55 1.34 -19.4 -59.5 [21[3]
110 1.29 0.81 -19.4 -59.5 [1]12113]
120 - - - - [1]
130 - - - - [1]
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Note: The negative values for enthalpy and entropy indicate that the adsorption process is
exothermic and involves a decrease in the randomness at the solid-liquid interface.[2][3][4]

Mandatory Visualization
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Caption: Experimental workflow for determining the
30 on polyester.
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Caption: Logical relationships of adsorption isotherm models for Disperse Orange 30 on

polyester.

Conclusion

The adsorption of Disperse Orange 30 on polyeste

r predominantly follows the Nernst isotherm

model, indicating a partitioning mechanism where the dye distributes between the fiber and the

dyebath.[1][2][5] The process is exothermic, meanin

g that lower dyeing temperatures favor a

higher dye uptake at equilibrium, as evidenced by the decreasing partition coefficient with

increasing temperature.[2][3] A thorough understanding of these adsorption characteristics,

obtained through the detailed experimental protocols outlined, is essential for the scientific and

industrial application of this dye system. The provided data and models serve as a foundational
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guide for researchers and professionals in optimizing the dyeing of polyester with Disperse
Orange 30.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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